Cas no 5988-53-4 (D-Hydroorotic Acid)

D-Hydroorotic Acid structure
D-Hydroorotic Acid structure
Product Name:D-Hydroorotic Acid
CAS No:5988-53-4
MF:C5H6N2O4
MW:158.112141132355
MDL:MFCD01862150
CID:366393
PubChem ID:24878210
Update Time:2025-04-19

D-Hydroorotic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxylicacid, hexahydro-2,6-dioxo-, (4R)-
    • D-Hydroorotic Acid
    • (R)-2,6-Dioxo-hexahydro-pyrimidin-4-carbonsaeure
    • (R)-2,6-dioxo-hexahydro-pyrimidine-4-carboxylic acid
    • (R)-dihydroorotic acid
    • 4,5-dihydro-D-orotic acid
    • D-4,5-dihydroorotic acid
    • Dihydro-D-orotic acid
    • Hydroorotic acid D-form
    • Hydroorotic acid, D-
    • R-2,6-Dioxohexahydro-4-pyrimidinecarboxylic acid
    • SureCN758070
    • UNII-WXS4GY9Q24
    • MDL： MFCD01862150
    • Inchi： 1S/C5H6N2O4/c8-3-1-2(4(9)10)6-5(11)7-3/h2H,1H2,(H,9,10)(H2,6,7,8,11)/t2-/m1/s1
    • InChI Key： UFIVEPVSAGBUSI-UWTATZPHSA-N
    • SMILES： OC([C@H]1CC(NC(N1)=O)=O)=O

Computed Properties

  • Exact Mass: 158.03278
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: -1.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.523
  • Melting Point: 255 °C (dec.) (lit.)
  • PSA: 95.5
  • LogP: -0.67330
  • Solubility: Not determined
  • Optical Activity: [α]20/D −33°, c = 1 in NaHCO3

D-Hydroorotic Acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-36
  • Hazardous Material Identification： Xi
  • Storage Condition：Store at 0-5 ° C
  • Risk Phrases：R36/37/38

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D-Hydroorotic Acid Suppliers

Amadis Chemical Company Limited
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(CAS:5988-53-4)D-Hydroorotic Acid
Order Number:A1210553
Stock Status:in Stock
Quantity:25g/10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):390.0/212.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:5988-53-4)D-Hydroorotic Acid
A1210553
Purity:99%/99%
Quantity:25g/10g
Price ($):390.0/212.0
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